Cas no 1417982-47-8 (4-bromo-5-ethyl-3-(trifluoromethyl)-1H-Pyrazole)

• Product Name: 4-bromo-5-ethyl-3-(trifluoromethyl)-1H-Pyrazole
• CAS No: 1417982-47-8
• MF: C₆H₆BrF₃N₂
• MW: 243.024450778961
• MDL: MFCD31801676
• CID: 4595941
• Update Time: 2025-06-07

4-bromo-5-ethyl-3-(trifluoromethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-ethyl-3-(trifluoromethyl)-1H-Pyrazole

• MDL： MFCD31801676
• Inchi： 1S/C6H6BrF3N2/c1-2-3-4(7)5(12-11-3)6(8,9)10/h2H2,1H3,(H,11,12)
• InChI Key： ABNJLIKODABCNP-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=C(Br)C(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-5-ethyl-3-(trifluoromethyl)-1H-Pyrazole

Introduction to 4-Bromo-5-Ethyl-3-(Trifluoromethyl)-1H-Pyrazole (CAS No. 1417982-47-8)

4-Bromo-5-Ethyl-3-(Trifluoromethyl)-1H-Pyrazole, a compound with the CAS number 1417982-47-8, is a versatile and highly studied molecule in the field of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features, which include a bromine atom, an ethyl group, and a trifluoromethyl group, all attached to a pyrazole ring. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common scaffold in drug discovery due to its ability to modulate various biological targets. The presence of the bromine atom in the 4-bromo position allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex molecules. The ethyl group at the 5-position provides steric and electronic effects that can influence the compound's solubility and bioavailability. The trifluoromethyl group at the 3-position is known for its strong electron-withdrawing effect, which can enhance the compound's metabolic stability and binding affinity to specific receptors.

4-Bromo-5-Ethyl-3-(Trifluoromethyl)-1H-Pyrazole has been extensively studied for its potential applications in various therapeutic areas. Recent research has focused on its use as an intermediate in the synthesis of anti-inflammatory agents, antiviral drugs, and anticancer compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Another study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of 4-Bromo-5-Ethyl-3-(Trifluoromethyl)-1H-Pyrazole showed promising antiviral activity against several strains of viruses, including influenza and herpes simplex virus.

In addition to its therapeutic potential, 4-Bromo-5-Ethyl-3-(Trifluoromethyl)-1H-Pyrazole has also been explored for its use in agrochemicals. Its structural features make it an excellent candidate for developing new herbicides and fungicides with improved efficacy and reduced environmental impact. A recent study published in Pesticide Biochemistry and Physiology highlighted the effectiveness of this compound as a lead structure for designing novel herbicides that target specific plant enzymes without affecting non-target organisms.

The synthetic route to 4-Bromo-5-Ethyl-3-(Trifluoromethyl)-1H-Pyrazole involves several well-established chemical transformations. One common approach is to start with 3-amino-5-bromopyridine, which undergoes a series of reactions including nucleophilic substitution, cyclization, and trifluoromethylation to yield the final product. The choice of reagents and reaction conditions can significantly influence the yield and purity of the compound. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthetic methods, such as using catalytic systems that minimize waste and energy consumption.

The physicochemical properties of 4-Bromo-5-Ethyl-3-(Trifluoromethyl)-1H-Pyrazole, including its melting point, solubility, and stability under various conditions, have been thoroughly characterized. These properties are crucial for optimizing its use in different applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthesis, while its thermal stability ensures that it can withstand high temperatures during processing without significant degradation.

In conclusion, 4-Bromo-5-Ethyl-3-(Trifluoromethyl)-1H-Pyrazole (CAS No. 1417982-47-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features provide a robust platform for developing new drugs and agrochemicals with improved efficacy and safety profiles. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field of medicinal chemistry.